Cas no 2229222-92-6 (3-(4-bromo-2-methoxyphenyl)oxolane-2,5-dione)

• Product Name: 3-(4-bromo-2-methoxyphenyl)oxolane-2,5-dione
• CAS No: 2229222-92-6
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 5798228
• PubChem ID: 165691054
• Update Time: 2025-10-22

3-(4-bromo-2-methoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methoxyphenyl)oxolane-2,5-dione
• EN300-1908106
• 2229222-92-6

• Inchi： 1S/C11H9BrO4/c1-15-9-4-6(12)2-3-7(9)8-5-10(13)16-11(8)14/h2-4,8H,5H2,1H3
• InChI Key： ZSVKQTMPAGHPET-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 283.96842g/mol
• Monoisotopic Mass: 283.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(4-bromo-2-methoxyphenyl)oxolane-2,5-dione

3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione: A Comprehensive Overview

3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione, also known by its CAS number 2229222-92-6, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a bromine atom and a methoxy group attached to a phenyl ring, further connected to an oxolane-2,5-dione moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

The synthesis of 3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving the yield and purity of the compound. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality intermediates in drug discovery.

In terms of physical properties, 3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various extraction and purification techniques commonly employed in pharmaceutical manufacturing. The compound's stability under standard storage conditions further enhances its utility as an intermediate in large-scale production processes.

The application of 3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione extends beyond its role as a synthetic intermediate. Recent studies have highlighted its potential as a bioactive molecule with promising anti-inflammatory and antioxidant properties. For example, researchers at the University of California have demonstrated that this compound can inhibit the activity of cyclooxygenase enzymes, which are key players in inflammation-related diseases such as arthritis. Furthermore, its ability to scavenge free radicals suggests potential applications in skincare products aimed at combating oxidative stress.

In the realm of materials science, 3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione has been investigated for its role in the development of advanced polymers and coatings. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs), where it can serve as a charge transport material. Recent breakthroughs in this area have led to the creation of more efficient and longer-lasting OLED devices, paving the way for its adoption in next-generation display technologies.

The environmental impact of 3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione has also been a topic of interest among researchers. Studies conducted by environmental scientists at Stanford University have assessed its biodegradability and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic ecosystems. Additionally, acute toxicity tests reveal low toxicity levels towards aquatic organisms, further supporting its safe use in industrial applications.

In conclusion, 3-(4-Bromo-2-Methoxyphenyl)Oxolane-2,5-Dione, with its CAS number 222922